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Compound of Interest

Compound Name: IDH-305

Cat. No.: B612231 Get Quote

For researchers and drug development professionals, ensuring the safe handling and disposal

of investigational compounds like IDH-305 is paramount for laboratory safety and regulatory

compliance. This guide provides a comprehensive, step-by-step procedure for the proper

disposal of IDH-305, grounded in established safety protocols for potent chemical compounds.

I. Understanding IDH-305: Properties and Safety
Considerations
IDH-305 is a potent and selective inhibitor of the isocitrate dehydrogenase 1 (IDH1) R132

mutant enzyme.[1][2][3] As a bioactive substance with potential antineoplastic properties, it

should be handled as a hazardous compound.[4][5] All waste containing IDH-305, including

pure compound, contaminated labware, and solutions, must be disposed of as hazardous

chemical waste.

Key Data for Handling and Storage:

The following table summarizes essential quantitative data for the safe handling and storage of

IDH-305.
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Parameter Value Citations

Physical Appearance White to off-white solid powder [4][6]

Solubility
Soluble in DMSO; Insoluble in

water
[2][4][5]

Long-Term Storage
-20°C (for up to 3 years) or

-80°C (for up to 2 years)
[3][4][5][6][7]

Short-Term Storage 0 - 4°C (for days to weeks) [4]

Shipping Condition

Shipped at ambient

temperature as a non-

hazardous chemical, stable for

several weeks.

[4]

Stock Solution Storage

In solvent: -80°C for up to 6

months; -20°C for up to 1

month. Aliquot to avoid

repeated freeze-thaw cycles.

[1][3][6][7]

II. Step-by-Step Disposal Protocol for IDH-305
This protocol outlines the necessary steps for the safe disposal of IDH-305 waste. It is crucial

to adhere to your institution's specific hazardous waste management guidelines and all local,

state, and federal regulations.

Step 1: Personal Protective Equipment (PPE)

Before handling IDH-305 waste, ensure you are wearing appropriate PPE to prevent exposure.

Gloves: Wear chemical-resistant gloves (e.g., nitrile).

Eye Protection: Use safety glasses or goggles.

Lab Coat: A standard laboratory coat is required.

Respiratory Protection: If there is a risk of generating dust or aerosols, use a fume hood and

consider a respirator.
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Step 2: Segregation of Waste

Properly segregate waste contaminated with IDH-305 to prevent cross-contamination and

ensure correct disposal.

Solid Waste: Includes unused or expired IDH-305 powder, contaminated gloves, weigh

boats, pipette tips, and other disposable labware.

Liquid Waste: Encompasses solutions containing IDH-305, such as stock solutions in DMSO

and experimental media.

Sharps Waste: Needles, syringes, or any other contaminated sharp objects must be placed

in a designated sharps container.

Step 3: Containment and Labeling

All IDH-305 waste must be collected in designated, leak-proof containers.

Solid Waste Containment:

Place all solid waste into a clearly labeled, durable, sealable plastic bag or container.

For the primary container of unused IDH-305, ensure the cap is tightly sealed.

Liquid Waste Containment:

Collect all liquid waste in a dedicated, leak-proof, and chemically compatible container

(e.g., a high-density polyethylene bottle).

Do not mix with other incompatible chemical waste streams.

Labeling:

Clearly label all waste containers with "Hazardous Waste."

The label must include:

The full chemical name: IDH-305
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The concentration and volume of the waste.

The date of accumulation.

Any associated hazards (e.g., "Potent Compound," "Cytotoxic").

Step 4: Final Disposal

Storage Pending Disposal: Store the sealed and labeled hazardous waste containers in a

designated, secure area away from general lab traffic until they are collected.

Professional Disposal Service: Arrange for the collection and disposal of the hazardous

waste through your institution's Environmental Health and Safety (EHS) office or a certified

hazardous waste disposal contractor. Do not dispose of IDH-305 down the drain or in regular

trash.

III. Experimental Workflow & Disposal Logic
The following diagram illustrates the logical workflow for handling and disposing of IDH-305 in

a laboratory setting.
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Preparation & Handling

Waste Generation

Disposal Procedure

Start: Handling IDH-305

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Weigh Solid IDH-305

Prepare Solution (e.g., in DMSO)

Generate Solid Waste
(e.g., contaminated tips, tubes)

Generate Liquid Waste
(e.g., unused solutions)

Generate Sharps Waste
(e.g., needles)

Segregate into
Solid Waste Container

Segregate into
Liquid Waste Container

Segregate into
Sharps Container

Label All Containers
'Hazardous Waste - IDH-305'

Store in Designated
Secure Area

Arrange Disposal via
EHS / Certified Vendor

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of IDH-305.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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